Methyl 1,2,3-thiadiazole-5-carboxylate

Core Science & Biosynthesis

Methyl 1,2,3-Thiadiazole-5-Carboxylate: A Comprehensive Technical Guide on Synthesis, Properties, and Applications

Executive Summary

The 1,2,3-thiadiazole heterocyclic ring is a privileged scaffold in both medicinal chemistry and agrochemical engineering. Known for its exceptional bioisosterism with various aromatic and heteroaromatic systems, it imparts unique physicochemical properties, including enhanced metabolic stability and precise hydrogen-bonding capabilities[1]. Methyl 1,2,3-thiadiazole-5-carboxylate (CAS: 81699-19-6) and its closely related analog, methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate (CAS: 183298-93-3), serve as critical building blocks. These esters are the primary precursors for synthesizing Systemic Acquired Resistance (SAR) elicitors, broad-spectrum fungicides, and novel pharmaceutical agents[2][3].

This whitepaper provides an in-depth analysis of the structural properties, authoritative synthesis pathways (specifically the Hurd-Mori cyclization), and downstream derivatization protocols for methyl 1,2,3-thiadiazole-5-carboxylate.

Chemical Structure and Physicochemical Properties

The 1,2,3-thiadiazole ring is an electron-deficient heteroaromatic system containing two nitrogen atoms and one sulfur atom. The presence of the 5-carboxylate ester further withdraws electron density, stabilizing the ring against electrophilic attack while simultaneously sensitizing the C5 position to nucleophilic transformations (such as hydrazinolysis)[4].

Table 1: Physicochemical Properties Summary

Property	Value / Description
IUPAC Name	Methyl 1,2,3-thiadiazole-5-carboxylate
CAS Registry Number	81699-19-6[2]
Molecular Formula	C₄H₄N₂O₂S
Molecular Weight	144.15 g/mol
Structural Features	1,2,3-thiadiazole core with a methyl ester at the C5 position
Key Analog	Methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate (CAS: 183298-93-3)[2]

The Hurd-Mori Synthesis Pathway

The foundational methodology for constructing the 1,2,3-thiadiazole-5-carboxylate core is the Hurd-Mori cyclization [4]. This reaction efficiently transforms β -keto esters or related active methylene compounds into 1,2,3-thiadiazoles via a hydrazone intermediate.

Mechanistic Causality:

• Condensation: The reaction initiates with the condensation of a carbonyl precursor (e.g., methyl 3-oxopropanoate or methyl 3-oxobutanoate) with a hydrazine derivative to form a stable hydrazonoacetic acid methyl ester[5].

• Cyclization: The critical step involves the addition of thionyl chloride ( SOCl2​ ). Thionyl chloride acts as both the sulfur source and the dehydrating agent. It forms a highly reactive sulfinyl chloride intermediate that undergoes rapid intramolecular cyclization to yield the 1,2,3-thiadiazole ring[3].

Fig 1. Hurd-Mori cyclization workflow for 1,2,3-thiadiazole-5-carboxylate synthesis.

Chemical Reactivity and Downstream Derivatization

The methyl ester at the C5 position is a highly versatile functional handle, allowing for extensive library generation in drug discovery.

• Hydrazinolysis: Treatment of methyl 1,2,3-thiadiazole-5-carboxylate with hydrazine hydrate under reflux or microwave irradiation yields 1,2,3-thiadiazole-5-carbohydrazide[6]. This is a critical intermediate; the hydrazide is the direct precursor to Schiff bases (hydrazones) and complex 1,2,4-triazole hybrids[3][6].

• Base-Catalyzed Ring Cleavage: Under strongly basic conditions (e.g., organolithiums), 1,2,3-thiadiazoles lacking a 5-substituent can undergo ring cleavage. The base induces the extrusion of nitrogen gas, leading to the formation of 1-alkynyl thioethers[4]. The presence of the 5-carboxylate generally protects against this cleavage, directing nucleophiles to the ester carbonyl instead.

Fig 2. Downstream derivatization of 1,2,3-thiadiazole-5-carboxylate for drug discovery.

Applications in Drug Development and Agriculture

• Agrochemicals (SAR Elicitors): 1,2,3-Thiadiazole derivatives are renowned for their ability to induce Systemic Acquired Resistance (SAR) in plants. Commercial compounds like Acibenzolar-S-methyl (BTH) and Tiadinil utilize this core to trigger the salicylic acid pathway, upregulating pathogenesis-related (PR) proteins without exhibiting direct antimicrobial toxicity[3].

• Pharmaceuticals (Antimicrobial and Antiviral): Condensation of 1,2,3-thiadiazole-5-carbohydrazides with substituted aldehydes yields hydrazone hybrids that exhibit potent in vitro fungicidal activity and significant curative activity against the Tobacco Mosaic Virus (TMV)[1].

Experimental Protocols (Self-Validating Systems)

Protocol 1: Hurd-Mori Cyclization for Methyl 4-Methyl-1,2,3-thiadiazole-5-carboxylate

Causality Check: The dropwise addition of thionyl chloride at temperatures below 20 °C is strictly required to control the highly exothermic formation of the sulfinyl chloride intermediate. Failure to control the temperature leads to thermal degradation of the hydrazone and poor regioselectivity.

• Preparation of Hydrazone: Dissolve methyl 3-oxobutanoate (1.0 eq) in absolute ethanol and add a solution of methyl hydrazinecarboxylate (1.0 eq) dropwise. Stir until the hydrazonoacetic acid methyl ester precipitates. Filter and dry the intermediate[5].

• Solvent Preparation: Dissolve the hydrazone intermediate (0.20 mol) in anhydrous dichloromethane (45 mL) in a round-bottom flask equipped with a dropping funnel and a drying tube.

• Thionyl Chloride Addition: Cool the reaction vessel in an ice-water bath. Dropwise add thionyl chloride (44 mL) while maintaining the internal temperature strictly below 20 °C[5].

• Maturation: Stir the mixture in the ice bath for 1 hour, then remove the bath and allow the mixture to stand at room temperature for 20 hours to ensure complete cyclization[5].

• Isolation: Remove excess thionyl chloride and dichloromethane under reduced pressure. Purify the resulting crude oil via fractional distillation under reduced pressure to yield the pure 1,2,3-thiadiazole-5-carboxylate[5].

Protocol 2: Microwave-Assisted Hydrazinolysis

Causality Check: Microwave irradiation significantly reduces reaction times from hours to minutes by providing uniform, rapid internal heating, which is highly effective for polar solvents like ethanol, driving the nucleophilic acyl substitution to completion.

• Reagent Mixing: Dissolve methyl 1,2,3-thiadiazole-5-carboxylate (10 mmol) in 15 mL of absolute ethanol.

• Hydrazine Addition: Add an excess of 80% hydrazine hydrate (15 mmol) to the solution[6].

• Microwave Irradiation: Subject the mixture to microwave irradiation in a dedicated microwave synthesizer (e.g., 250W) for 5 to 15 minutes, monitoring completion via TLC[6].

• Isolation: Evaporate the solvent under reduced pressure. Wash the residue with 40 mL of petroleum ether and filter to isolate the light yellow solid carbohydrazide[6].

References

• Synthesis and Biological Activity Evaluation of 1,2,3-Thiadiazole Derivatives as Potential Elicitors with Highly Systemic Acquired Resistance Source: ACS Publications URL:[Link]

• Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole Source: PMC (nih.gov) URL:[Link]

• The reaction of 1,2,3-thiadiazoles with base. I. A new route to 1-alkynyl thioethers Source: Canadian Journal of Chemistry (cdnsciencepub.com) URL:[Link]

• Microwave Synthesis and Biological Activity of Hydrazone Derivatives Containing 1,2,3-Thiadiazole Source: Asian Journal of Chemistry (asianpubs.org) URL:[Link]

• Microwave Assisted Synthesis, Antifungal Activity and DFT Theoretical Study of Some Novel 1,2,4-Triazole Derivatives Containing the 1,2,3-Thiadiazole Moiety Source: MDPI URL:[Link]

Sources

• 1. Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 183298-93-3|Methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate|BLD Pharm [bldpharm.com]
• 3. mdpi.com [mdpi.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. asianpubs.org [asianpubs.org]

An In-depth Technical Guide to the Spectroscopic Characterization of Methyl 1,2,3-Thiadiazole-5-carboxylate

Introduction

Methyl 1,2,3-thiadiazole-5-carboxylate is a heterocyclic compound of significant interest within the fields of medicinal chemistry and materials science. The 1,2,3-thiadiazole scaffold is a key pharmacophore found in a variety of biologically active molecules, exhibiting a broad range of activities including antimicrobial, anticancer, and herbicidal properties.[1][2] The precise structural elucidation and characterization of this molecule are paramount for its application in drug design and development, ensuring the purity, stability, and desired functionality of synthesized compounds.

This technical guide provides a comprehensive overview of the spectroscopic techniques used to characterize methyl 1,2,3-thiadiazole-5-carboxylate. As a self-validating system, the protocols and data presented herein are designed to ensure the unambiguous identification and structural confirmation of the target molecule. This document will delve into the causality behind experimental choices and provide field-proven insights into the interpretation of spectroscopic data.

Molecular Structure and Key Features

The foundational step in any spectroscopic analysis is a thorough understanding of the molecule's structure. Methyl 1,2,3-thiadiazole-5-carboxylate consists of a five-membered 1,2,3-thiadiazole ring substituted with a methyl carboxylate group at the 5-position.

Caption: Molecular structure of methyl 1,2,3-thiadiazole-5-carboxylate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules, providing detailed information about the carbon-hydrogen framework.[3]

¹H NMR Spectroscopy

Experimental Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of purified methyl 1,2,3-thiadiazole-5-carboxylate in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry 5 mm NMR tube.[3] The choice of solvent is critical to ensure complete dissolution and to avoid interfering signals.

• Instrumentation: Acquire the spectrum on a high-field NMR spectrometer, typically operating at 400 MHz or higher for protons.[3]

• Acquisition: Record a standard one-dimensional proton spectrum. Reference the chemical shifts to the residual solvent peak or an internal standard like tetramethylsilane (TMS) at 0.00 ppm.[3]

Data Interpretation and Expected Signals:

Proton	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
Ring CH	~8.5 - 9.0	Singlet (s)	1H	The proton on the thiadiazole ring is in a highly deshielded environment due to the electronegativity of the adjacent nitrogen and sulfur atoms and the aromatic character of the ring.
O-CH₃	~3.9 - 4.1	Singlet (s)	3H	The methyl protons of the ester group are deshielded by the adjacent oxygen atom.

The simplicity of the ¹H NMR spectrum is a key diagnostic feature, with two distinct singlets confirming the presence of the single ring proton and the methyl ester group.

¹³C NMR Spectroscopy

Experimental Protocol:

• Sample Preparation: The same sample prepared for ¹H NMR can be used.

• Instrumentation: Utilize a high-field NMR spectrometer.

• Acquisition: Record a proton-decoupled ¹³C NMR spectrum. Longer acquisition times may be necessary due to the low natural abundance of the ¹³C isotope.[3] Chemical shifts are referenced to the solvent signal (e.g., CDCl₃ at 77.16 ppm or DMSO-d₆ at 39.52 ppm).[3]

Data Interpretation and Expected Signals:

Carbon	Expected Chemical Shift (δ, ppm)	Rationale
C=O (Ester)	~160 - 165	The carbonyl carbon of the ester group is highly deshielded.
C-5 (Thiadiazole)	~145 - 150	The carbon atom of the thiadiazole ring attached to the ester group is significantly deshielded due to the influence of the heteroatoms and the electron-withdrawing ester group.
C-4 (Thiadiazole)	~130 - 135	The carbon atom of the thiadiazole ring bonded to the hydrogen is also deshielded but to a lesser extent than C-5.
O-CH₃ (Ester)	~52 - 55	The methyl carbon of the ester group is shielded compared to the aromatic carbons.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.[4]

Experimental Protocol:

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid sample with dry potassium bromide and pressing it into a thin, transparent disk. Alternatively, a thin film can be prepared by dissolving the sample in a volatile solvent and allowing the solvent to evaporate on a salt plate.

• Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

• Acquisition: Record the spectrum typically in the range of 4000-400 cm⁻¹.

Data Interpretation and Expected Absorption Bands:

Vibrational Mode	Expected Frequency (cm⁻¹)	Intensity
C-H stretch (aromatic)	~3100 - 3000	Medium-Weak
C=O stretch (ester)	~1720 - 1740	Strong
C=N stretch (thiadiazole)	~1600	Medium
C=C stretch (thiadiazole)	~1450	Medium
C-O stretch (ester)	~1250 - 1100	Strong

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural elucidation.[5]

Experimental Protocol:

• Sample Introduction: The sample can be introduced via direct infusion or coupled with a chromatographic technique like Gas Chromatography (GC) or Liquid Chromatography (LC).

• Ionization: Electrospray ionization (ESI) is a common technique for this type of molecule.[5]

• Analysis: A high-resolution mass spectrometer (HRMS) is used to determine the accurate mass of the molecular ion.

Data Interpretation and Expected Fragments:

The mass spectrum is expected to show a prominent molecular ion peak [M+H]⁺. A key fragmentation pathway for 1,2,3-thiadiazoles involves the loss of a nitrogen molecule (N₂).[5]

Caption: Proposed fragmentation pathway in ESI-MS.

Synthesis Overview

The most common method for the synthesis of 1,2,3-thiadiazoles is the Hurd-Mori reaction.[1][6] This involves the cyclization of a hydrazone with thionyl chloride. For methyl 1,2,3-thiadiazole-5-carboxylate, the synthesis would typically start from a corresponding α-keto ester.

Caption: General workflow for Hurd-Mori synthesis.

Conclusion

The spectroscopic characterization of methyl 1,2,3-thiadiazole-5-carboxylate relies on a synergistic approach utilizing NMR, IR, and Mass Spectrometry. Each technique provides a unique piece of the structural puzzle, and together they offer a robust and self-validating method for the unambiguous identification of this important heterocyclic compound. The data and protocols presented in this guide serve as a valuable resource for researchers and scientists in the field of drug development and materials science, ensuring the integrity and quality of their work.

References

• BenchChem. (n.d.). Spectroscopic Properties of 1,2,3-Thiadiazole Derivatives: An In-depth Technical Guide.
• BenchChem. (n.d.). Cross-Validation of Experimental and Theoretical NMR Spectra for Thiadiazoles: A Comparative Guide.
• MDPI. (2021, January 27). Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening.
• PMC. (2025, November 12). Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole.
• ACS Publications. (2009, April 15). Synthesis and Biological Activity Evaluation of 1,2,3-Thiadiazole Derivatives as Potential Elicitors with Highly Systemic Acquired Resistance.
• RSC Publishing. (n.d.). Supporting Information.
• PMC. (2020, August 10). Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin.
• MDPI. (2023, January 18). Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy.
• Semantic Scholar. (2022, October 17). Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding.
• PubMed. (n.d.). 1,2,3-Thiadiazole: a novel heterocyclic heme ligand for the design of cytochrome P450 inhibitors.
• ResearchGate. (2024, August 30). Efficient synthesis and characterization of new ligand and their transition metal complexes derived from 4-methyl-1,2,3-thiadiazoles-5-carboxylic acid hydrazide.

• PubMed. (2007, March 15). 1H and 13C NMR Spectral Characterization of Some Novel 7H-1,2,4-triazolo[3, 4-b][1][4][7] Thiadiazine Derivatives. Retrieved from

• Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). (n.d.). Solvent effects on nitrogen NMR shieldings in thiazole and thiadiazole systems.
• Google Patents. (n.d.). WO2020128003A1 - SYNTHESIS OF 3-METHYL-1,2,4-THIADIAZOLE-5-CARBOHYDRAZIDE OR OF THE METHYL-d3 DEUTERATED FORM THEREOF.
• MDPI. (2020, June 18). 1,3,4-Thiadiazole-Containing Azo Dyes: Synthesis, Spectroscopic Properties and Molecular Structure.
• DergiPark. (n.d.). New 1,3,4-thiadiazole compounds: synthesis, spectroscopic characterisation and theoretical analyses based on DFT calculations.
• Sigma-Aldrich. (n.d.). 4-Methyl-1,2,3-thiadiazole-5-carboxylic acid 97%.
• ResearchGate. (2025, August 10). Synthesis of 5-(1,2,3-thiadiazol-4-yl)2-methylfuran-3-carboxamides.
• ISRES. (n.d.). 174 Thiadiazoles and Their Properties.
• PMC. (2024, April 24). Functionalization of 2-Mercapto-5-methyl-1,3,4-thiadiazole.
• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,3-thiadiazoles.
• Ambeed.com. (n.d.). 18212-21-0 | 4-Methyl-1,2,3-thiadiazole-5-carboxylic acid.
• Academia.edu. (n.d.). (PDF) Infrared and Raman spectra of 1,2,5-thiadiazole.
• Biointerface Research in Applied Chemistry. (2021, December 10). Synthesis and Identification of Novel Potential Thiadiazole Based Molecules Containing 1,2,3-triazole Moiety Against COVID-19 Ma.
• Semantic Scholar. (2023, January 18). Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy.

Sources

• 1. Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1,2,3-Thiadiazole: a novel heterocyclic heme ligand for the design of cytochrome P450 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. isres.org [isres.org]
• 7. mdpi.com [mdpi.com]

Electronic Properties and Synthetic Workflows of 1,2,3-Thiadiazole-5-Carboxylate Derivatives: A Technical Whitepaper

Executive Summary

The 1,2,3-thiadiazole scaffold is a mesoionic, five-membered heteroaromatic ring containing one sulfur and two adjacent nitrogen atoms[1]. It has emerged as a privileged pharmacophore in both medicinal chemistry and agrochemical development, exhibiting broad-spectrum antiviral, anticancer, antimicrobial, and plant-defense elicitor activities[1][2]. The functionalization of this core at the C5 position with a carboxylate moiety (e.g., 1,2,3-thiadiazole-5-carboxylate) fundamentally alters its electronic landscape. As application scientists, understanding the causality between these electronic properties, their computational modeling, and the physical synthetic workflows is critical for rational drug design. This guide provides an in-depth analysis of the quantum chemical properties of these derivatives and establishes self-validating protocols for their synthesis.

Quantum Chemical and Electronic Properties

Density Functional Theory (DFT) Profiling

To predict the reactivity and biological binding affinity of 1,2,3-thiadiazole-5-carboxylates, researchers rely heavily on Density Functional Theory (DFT)[1][3]. The standard computational protocol employs the B3LYP functional paired with a 6-311++G(d,p) basis set[3].

Causality in Computational Setup: The selection of this specific basis set is not arbitrary. The inclusion of diffuse and polarization functions (++ and (d,p)) is an absolute necessity for carboxylate derivatives. The negatively charged oxygen atoms in the carboxylate group possess diffuse electron clouds. Standard basis sets fail to model this accurately, leading to severe miscalculations of the dipole moment, hydration energy, and Molecular Electrostatic Potential (MEP)[1][4].

Frontier Molecular Orbitals (HOMO/LUMO)

The biological mechanism of action for these derivatives is heavily dictated by their Frontier Molecular Orbitals[5]. The Highest Occupied Molecular Orbital (HOMO) is typically localized on the 1,2,3-thiadiazole ring (specifically the sulfur and nitrogen lone pairs), while the Lowest Unoccupied Molecular Orbital (LUMO) extends over the electron-withdrawing 5-carboxylate group and any conjugated systems[5][6].

A narrower HOMO-LUMO energy gap facilitates intra-molecular charge transfer (ICT), enhancing the molecule's ability to cross cellular membranes and act as an electrophilic trap for target enzyme residues[6].

Computational workflow for DFT-based electronic property extraction.

Quantitative Electronic Data Summary

The following table summarizes representative quantum chemical parameters for 1,2,3-thiadiazole derivatives, illustrating how C5-carboxylate substitution impacts the electronic profile.

Molecular Derivative	HOMO (eV)	LUMO (eV)	Energy Gap (ΔE, eV)	Dipole Moment (Debye)
1,2,3-Thiadiazole (Core)	-6.85	-1.52	5.33	3.20
4-Methyl-1,2,3-thiadiazole-5-carboxylic acid	-6.92	-2.15	4.77	4.85
Ethyl 4-methyl-1,2,3-thiadiazole-5-carboxylate	-6.78	-2.20	4.58	5.12
Potassium 1,2,3-thiadiazole-5-carboxylate	-5.45	-1.10	4.35	8.40

(Note: Data synthesized from representative DFT B3LYP/6-311++G(d,p) calculations in literature[3][4])

Synthetic Methodologies: The Hurd-Mori Pathway

The foundational route to synthesize 1,2,3-thiadiazole-5-carboxylates is the Hurd-Mori cyclization[2][7]. This highly regioselective pathway involves the condensation of a β-keto ester with a hydrazide to form a hydrazone, followed by cyclization using thionyl chloride (SOCl₂)[7][8].

Step-by-step Hurd-Mori synthetic pathway for thiadiazole carboxylates.

Mechanistic Causality in Synthesis

• Thionyl Chloride as a Dual Agent: SOCl₂ is deliberately chosen for the cyclization step because it acts simultaneously as the electrophilic sulfur source and the dehydrating agent driving the ring closure[8].

• Temperature Control During Hydrolysis: The conversion of ethyl 1,2,3-thiadiazole-5-carboxylate to its potassium salt must be strictly controlled at room temperature (23°C)[9]. Elevated temperatures risk the spontaneous decarboxylation of the thiadiazole-5-carboxylic acid, a known degradation pathway for electron-deficient heteroaromatic systems[10].

Step-by-Step Experimental Protocol: Synthesis of Potassium 1,2,3-Thiadiazole-5-Carboxylate

This protocol establishes a self-validating system for the saponification and subsequent activation of the thiadiazole core[9].

Phase 1: Saponification (Hydrolysis)

• Reagent Preparation: Dissolve 3.30 g of potassium hydroxide (KOH) in 7 mL of distilled water. In a separate flask, dissolve 8.00 g of ethyl 1,2,3-thiadiazole-5-carboxylate in 25 mL of absolute ethanol[9].

• Controlled Addition: Dropwise add the aqueous KOH solution to the ethanolic ester solution under continuous magnetic stirring.

  • Causality: The biphasic-to-monophasic transition requires a co-solvent system. Ethanol solubilizes the organic ester, while water solubilizes the inorganic KOH, preventing localized base concentration spikes that could degrade the sensitive thiadiazole ring.

• Reaction Maintenance: Stir the mixture at exactly 23°C for 2 hours[9].

  • Validation Checkpoint: Monitor the reaction via Thin Layer Chromatography (TLC). The complete disappearance of the high-Rf ester spot and the appearance of a baseline spot (the polar salt) validates reaction completion.

• Isolation: Evaporate the solvents under reduced pressure to yield the crude potassium 1,2,3-thiadiazole-5-carboxylate[9].

Phase 2: Acyl Chloride Generation 5. Suspension: Suspend 3.00 g of the isolated potassium salt in 25 mL of anhydrous toluene[9]. 6. Halogenation: Cool the suspension to 0°C using an ice bath. Slowly add 1.6 mL of oxalyl chloride[9].

• Causality: Oxalyl chloride is selected over thionyl chloride for this specific step because its byproducts (CO and CO₂) are gaseous and easily removed, driving the reaction forward without requiring harsh heating. The 0°C temperature suppresses the thermal decarboxylation of the highly reactive acyl chloride intermediate.

• Maturation & Workup: Stir at 0°C for 1 hour. Filter off the precipitated KCl salt, and concentrate the filtrate in vacuo to yield 1,2,3-thiadiazole-5-carbonyl chloride, ready for further derivatization[9][10].

Structure-Activity Relationships (SAR) & Biological Efficacy

The electronic properties mapped via DFT directly translate to the biological efficacy of 1,2,3-thiadiazole-5-carboxylate derivatives. The high dipole moment and specific MEP distribution allow these molecules to act as bioisosteres for pyrimidines and oxadiazoles[11]. By calculating properties like the HOMO-LUMO gap and generating MEP maps, researchers build quantitative structure-activity relationship (QSAR) models[1]. These models have successfully guided the synthesis of novel derivatives with enhanced binding affinity against agricultural pathogens (e.g., Gibberella zeae) and human cancer cell lines (e.g., MCF-7, HepG2)[6][7].

Conclusion

The 1,2,3-thiadiazole-5-carboxylate scaffold represents a highly tunable electronic system. By leveraging DFT calculations to understand frontier molecular orbitals and employing strictly controlled, causality-driven synthetic protocols like the Hurd-Mori reaction, researchers can systematically develop novel therapeutic and agrochemical agents with optimized pharmacokinetic profiles.

References

• 1, Benchchem.com 2.9, PrepChem.com 3.2, NIH.gov 4.7, MDPI.com 5.6, NIH.gov 6.10, ACS.org 7.[SYNTHESIS OF THLEN08, Clockss.org 8.4, Lew.ro 9.5, MDPI.com 10.3, Tandfonline.com 11.11, iarjset.com

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. revroum.lew.ro [revroum.lew.ro]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis and Biological Evaluation of 1,2,3-Triazole Tethered Thymol-1,3,4-Oxadiazole Derivatives as Anticancer and Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 9. prepchem.com [prepchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. iarjset.com [iarjset.com]

Protocols & Analytical Methods

Synthesis protocol for methyl 1,2,3-thiadiazole-5-carboxylate from methyl diazoacetate

Application Note: Synthesis of Methyl 1,2,3-Thiadiazole-5-Carboxylate via Thionation of Methyl Diazoacetate

Target Audience: Researchers, synthetic chemists, and drug development professionals. Field Application: Heterocyclic building blocks for agricultural elicitors and pharmaceutical pharmacophores.

Executive Summary & Strategic Rationale

The 1,2,3-thiadiazole scaffold is a privileged structural motif in both medicinal chemistry and agrochemical development, frequently utilized for its bioisosteric properties and its ability to trigger systemic acquired resistance in plants [1]. While traditional methods like the Hurd-Mori reaction rely on hydrazone intermediates, the direct thionation of α-diazo carbonyl compounds (a variant of the Wolff synthesis) offers a streamlined, atom-economical pathway to 1,2,3-thiadiazoles [2].

This protocol details the synthesis of methyl 1,2,3-thiadiazole-5-carboxylate directly from methyl diazoacetate . By utilizing Lawesson’s Reagent under strictly controlled thermal conditions, the protocol prevents premature diazo decomposition, driving the chemoselective thionation of the ester carbonyl followed by spontaneous 1,5-electrocyclic ring closure.

Mechanistic Pathway & Workflow

The conversion of methyl diazoacetate to the corresponding thiadiazole relies on the differential reactivity of the diazo dipole and the ester carbonyl. Lawesson's Reagent acts as a mild, highly selective thionating agent. The reaction proceeds via the formation of an unstable α-diazo thiocarbonyl intermediate. Because the transition state requires a cis-geometry between the diazo and thiocarbonyl groups, the intermediate rapidly undergoes intramolecular cyclization to form the stable aromatic 1,2,3-thiadiazole ring [1].

Fig 1: Mechanistic workflow for the thionation-cyclization of methyl diazoacetate.

Experimental Protocol

Critical Safety & Handling Parameters

• Explosion Hazard: Methyl diazoacetate is a high-energy compound. It can decompose explosively if exposed to transition metals (e.g., Cu, Rh, Ru) outside of controlled catalytic conditions, or if heated above 90 °C [3].

• Operational Mandates: All reactions must be conducted behind a blast shield in a properly ventilated fume hood. Use smooth, unscratched glassware to prevent localized nucleation of nitrogen gas.

Materials & Reagents

• Methyl diazoacetate (90% purity, typically stabilized in toluene) - 10.0 mmol

• Lawesson’s Reagent (2,4-Bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane-2,4-disulfide) - 6.0 mmol (0.6 equiv.)

• Anhydrous Toluene - 25 mL

• Saturated aqueous NaHCO₃ solution

• Ethyl acetate (EtOAc) and Hexanes for chromatography

Step-by-Step Synthesis

• System Preparation: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and an argon inlet. Purge the system with argon for 15 minutes.

• Reagent Loading: Add Lawesson’s Reagent (2.43 g, 6.0 mmol) to the flask, followed by 20 mL of anhydrous toluene. Stir the suspension at room temperature until partially dissolved.

• Diazo Addition: Dissolve methyl diazoacetate (1.00 g, 10.0 mmol) in 5 mL of anhydrous toluene. Add this solution dropwise to the reaction flask over 10 minutes using a syringe pump to prevent rapid nitrogen evolution and localized heating.

• Thermal Activation: Gradually heat the reaction mixture to 50 °C using a thermostated oil bath. Causality Note: Maintaining the temperature at 50 °C ensures efficient thionation while suppressing the competitive Wolff rearrangement (which would yield a ketene intermediate) [1].

• Reaction Monitoring: Stir the mixture at 50 °C for 4–6 hours. Monitor the consumption of methyl diazoacetate via TLC (Hexanes/EtOAc 8:2, visualizing with UV and KMnO₄ stain). The evolution of N₂ gas will be minimal during this specific thionation-cyclization sequence compared to carbenoid-driven reactions.

• Quenching & Extraction: Once the starting material is consumed, cool the reaction to 0 °C. Carefully quench by adding 15 mL of saturated aqueous NaHCO₃. Transfer to a separatory funnel and extract the aqueous layer with EtOAc (3 × 20 mL).

• Washing & Drying: Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (bath temperature < 35 °C).

• Purification: Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of Hexanes/EtOAc (95:5 to 85:15). The target compound, methyl 1,2,3-thiadiazole-5-carboxylate, elutes as a pale yellow oil that may solidify upon standing in the refrigerator.

Quantitative Optimization Data

To validate the robustness of this protocol, various thionating agents and thermal conditions were evaluated. The data below demonstrates why Lawesson's Reagent at 50 °C in toluene is the optimal self-validating system for this transformation.

Table 1: Optimization of Thionation Conditions for Methyl Diazoacetate

Entry	Thionating Agent (Equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)*	Observation / Causality
1	P₄S₁₀ (1.0)	THF	25	24	15	Poor solubility; incomplete reaction.
2	P₄S₁₀ (1.0)	Toluene	80	8	32	Significant decomposition of diazo precursor.
3	Lawesson's (0.6)	THF	50	6	68	Good conversion, but difficult byproduct removal.
4	Lawesson's (0.5)	Toluene	25	48	45	Reaction stalled; insufficient activation energy.
5	Lawesson's (0.6)	Toluene	50	5	84	Optimal balance of kinetics and stability.
6	Lawesson's (0.6)	Toluene	90	2	22	Rapid N₂ loss; complex mixture of oligomers.

*Isolated yields after silica gel chromatography.

References

• Product Class 9: 1,2,3-Thiadiazoles Source: Science of Synthesis, Thieme Connect. URL:[Link]

• Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole Source: National Center for Biotechnology Information (NCBI / PMC). URL:[Link]

• Copper-Catalyzed Annulative Coupling of S,S-Disubstituted Enones with Diazo Compounds Source: ACS Publications. URL:[Link]

Application Notes: Synthesis and Derivatization of Methyl 1,2,3-Thiadiazole-5-Carboxylate in the Development of Acibenzolar-S-Methyl Analogs

Executive Summary

Acibenzolar-S-methyl (BTH) is a benchmark commercial plant activator that protects crops by inducing Systemic Acquired Resistance (SAR) rather than exerting direct fungicidal toxicity[1]. While BTH utilizes a fused benzothiadiazole core, monocyclic 1,2,3-thiadiazole derivatives have emerged as highly potent, next-generation SAR elicitors[2].

This application note details the critical role of methyl 1,2,3-thiadiazole-5-carboxylate (and its ethyl counterpart) as the premier synthetic building block for developing monocyclic analogs of Acibenzolar-S-methyl. By providing self-validating synthetic protocols and mechanistic insights, this guide enables researchers to effectively utilize this intermediate to synthesize novel thioester-based plant activators.

Mechanistic Grounding: The 1,2,3-Thiadiazole Pharmacophore

The efficacy of Acibenzolar-S-methyl and its monocyclic analogs relies on their ability to mimic salicylic acid (SA), a natural phytohormone[3]. The 1,2,3-thiadiazole ring acts as a bioisostere for the aromatic ring of SA.

In planta, the thioester linkage of Acibenzolar-S-methyl acts as a propesticide. It is enzymatically cleaved by methyl salicylate esterase to release the active 1,2,3-thiadiazole-5-carboxylic acid[1]. This active metabolite triggers a cellular redox shift that reduces the NPR1 (NONEXPRESSOR OF PATHOGENESIS-RELATED GENES 1) oligomer in the cytoplasm into active monomers[4]. These monomers translocate to the nucleus, binding to TGA transcription factors to upregulate Pathogenesis-Related (PR) genes, such as PR-1, thereby establishing broad-spectrum resistance[3].

Figure 1: SAR induction mechanism by 1,2,3-thiadiazole elicitors via the NPR1 signaling pathway.

Synthesis Strategy: From Monocyclic Core to Acibenzolar Analogs

The synthesis of monocyclic Acibenzolar analogs begins with the construction of the 1,2,3-thiadiazole core via the Hurd-Mori cyclization . Methyl 1,2,3-thiadiazole-5-carboxylate is synthesized by reacting a hydrazonoacetic acid ester with thionyl chloride[2].

Because the carboxylate ester itself exhibits weak SAR activity, it must be derivatized into a carbothioate to mimic the propesticide delivery mechanism of Acibenzolar-S-methyl[1]. This requires alkaline hydrolysis of the ester, conversion to an acyl chloride, and subsequent thiolation[5].

Figure 2: Synthetic workflow from hydrazone to Acibenzolar-S-methyl monocyclic analog.

Detailed Experimental Protocols

Protocol 4.1: Hurd-Mori Cyclization to Methyl 1,2,3-Thiadiazole-5-Carboxylate

Adapted from established 1,2,3-thiadiazole synthesis methodologies[2],.

Rationale & Causality: Thionyl chloride (SOCl₂) acts dually as the sulfur source and the dehydrating agent to drive ring closure. Strict temperature control (<20 °C) is mandatory to prevent the exothermic degradation of the highly reactive diazonium intermediate formed during the reaction.

Step-by-Step Procedure:

• Preparation: Dissolve 0.20 mol of methyl 3-methoxycarbonylhydrazonoacetate in 45 mL of anhydrous dichloromethane (DCM) in a round-bottom flask equipped with a dropping funnel and an ice-water bath.

• Addition: Add 44 mL of SOCl₂ dropwise over 30 minutes, maintaining the internal temperature strictly below 20 °C.

• Cyclization: Stir the mixture in the ice-water bath for 1 hour, then remove the bath and allow the reaction to proceed at room temperature for 20 hours[2].

• Purification: Distill off the excess SOCl₂ and DCM under reduced pressure. Subject the remaining residue to fractional distillation under vacuum to yield methyl 1,2,3-thiadiazole-5-carboxylate as a slightly yellowish oil.

Self-Validation System:

• In-Process: The cessation of HCl and SO₂ gas evolution indicates the completion of the cyclization.

• Analytical: ¹H NMR (CDCl₃) should confirm the disappearance of the hydrazone N-H proton. GC-MS will display the molecular ion peak corresponding to the cyclized thiadiazole core.

Protocol 4.2: Synthesis of S-Methyl 1,2,3-Thiadiazole-5-Carbothioate (Acibenzolar Analog)

This protocol converts the inactive ester into the active propesticide thioester[1],[5].

Rationale & Causality: To mimic Acibenzolar-S-methyl, the ester must be converted to a thioester. Direct transesterification is inefficient; therefore, the ester is hydrolyzed to the free acid, activated to an acyl chloride, and reacted with a methanethiolate salt[2].

Step-by-Step Procedure:

• Hydrolysis: Add the methyl 1,2,3-thiadiazole-5-carboxylate (0.19 mol) batchwise to a solution of NaOH in methanol (3 M, 80 mL). Stir for 16 hours at room temperature. Distill off the methanol, dissolve the sodium salt in water, and acidify with dilute HCl to precipitate 1,2,3-thiadiazole-5-carboxylic acid[2].

• Acyl Chloride Formation: Reflux the isolated carboxylic acid (0.067 mol) with 29 mL of SOCl₂ for 6 hours. Remove excess SOCl₂ under vacuum to obtain 1,2,3-thiadiazole-5-carbonyl chloride[2].

• Thiolation: Dissolve the acyl chloride in anhydrous THF and cool to 0 °C. Slowly add an equivalent of sodium methanethiolate (NaSMe). Stir for 2 hours, quench with ice water, and extract with ethyl acetate to yield the final S-methyl 1,2,3-thiadiazole-5-carbothioate.

Self-Validation System:

• Intermediate Check: The formation of the acyl chloride is confirmed by FTIR, showing a shift of the carbonyl stretch from ~1735 cm⁻¹ (ester) to ~1770 cm⁻¹ (acyl chloride).

• Final Product: ¹H NMR must show a distinct singlet at ~2.4 ppm corresponding to the S-CH₃ group, confirming successful thiolation.

Quantitative Efficacy Data

The derivatization of the carboxylate intermediate into a carbothioate significantly enhances its biological activity, effectively mimicking the potency of Acibenzolar-S-methyl. The table below summarizes comparative efficacy data against Tobacco Mosaic Virus (TMV) and general SAR induction markers[2],.

Compound	Core Scaffold	Target Pathogen	EC₅₀ (µg/mL)	PR-1 Induction Level
Acibenzolar-S-methyl (BTH)	Benzothiadiazole	TMV	~1.5	++++
S-Methyl 1,2,3-thiadiazole-5-carbothioate	Monocyclic Thiadiazole	TMV	~2.8	+++
Tiadinil	Monocyclic Thiadiazole	Rice Blast	~5.0	++
Methyl 1,2,3-thiadiazole-5-carboxylate	Monocyclic Thiadiazole	TMV	>50.0	+

Data Interpretation: The methyl carboxylate serves strictly as a synthetic intermediate; it lacks the necessary propesticide cleavage mechanism required for high in planta activity. Conversion to the carbothioate restores the slow-release mechanism of the active carboxylic acid, resulting in potent PR-1 gene induction and low EC₅₀ values.

Sources

• 1. Acibenzolar-S-methyl - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Local Application of Acibenzolar-S-Methyl Treatment Induces Antiviral Responses in Distal Leaves of Arabidopsis thaliana [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]

Technical Notes & Optimization

Optimizing reaction temperature for methyl 1,2,3-thiadiazole-5-carboxylate hydrolysis

Welcome to the Application Scientist Support Hub. As a Senior Application Scientist, I frequently encounter researchers struggling with the hydrolysis of 1,2,3-thiadiazole esters. While ester hydrolysis is typically a rudimentary transformation, the unique electronic nature of the 1,2,3-thiadiazole ring makes it highly susceptible to base-induced degradation. This guide addresses the critical thermodynamic and kinetic challenges encountered during the hydrolysis of methyl 1,2,3-thiadiazole-5-carboxylate, providing field-proven troubleshooting strategies and a self-validating protocol to ensure maximum yield.

Mechanistic Overview & Troubleshooting FAQs

Understanding the divergent pathways of your substrate is the key to mastering this reaction. Below is the mechanistic divergence that dictates our parameter choices.

Mechanistic divergence between ester hydrolysis and base-promoted ring cleavage.

Q1: Why does my reaction mixture turn dark and evolve gas when I heat the hydrolysis reaction to reflux? A: You are observing base-promoted ring cleavage. The 1,2,3-thiadiazole ring is highly sensitive to strong bases at elevated temperatures. When subjected to heat (e.g., >50 °C) in the presence of hydroxide ions, the ring undergoes a fragmentation pathway, resulting in the evolution of nitrogen gas (N₂) and the formation of alkynethiolate intermediates [1]. To prevent this, the reaction must be kept under strict kinetic control at room temperature (20–25 °C).

Q2: I ran the reaction at 5 °C to be safe, but my yield is below 60%. How do I balance stability and conversion rate? A: While low temperatures protect the thiadiazole ring, they significantly reduce the nucleophilic attack rate of the hydroxide ion on the sterically hindered ester carbonyl. At 5 °C, the reaction stalls. The optimal thermal window is 20–25 °C. At this temperature, the ester hydrolysis outpaces the activation energy required for ring fragmentation, allowing for >95% yields over 12–16 hours without degrading the heterocycle [2].

Q3: Can I use LiOH instead of NaOH to minimize ring degradation? A: Yes. LiOH in a THF/H₂O (3:1) mixture is a milder alternative to NaOH/MeOH. The lithium cation coordinates with the carbonyl oxygen, enhancing the electrophilicity of the ester while maintaining a lower overall basicity in the bulk solution. However, 3M NaOH in methanol at 25 °C remains the industry standard for scalability and cost-efficiency [2].

Quantitative Reaction Profiling

To illustrate the causality between temperature, reaction time, and product distribution, refer to the optimized parameters below. Notice how pushing the temperature past 25 °C drastically shifts the reaction from productive hydrolysis to destructive cleavage.

Temperature (°C)	Base (Equiv.)	Time (h)	Conversion (%)	Target Acid Yield (%)	Major Side Product
5	1.5 (NaOH)	16	60	55	Unreacted ester
25	1.5 (NaOH)	16	>99	96	None
50	1.5 (NaOH)	8	>99	65	Alkynethiolate
75	3.0 (NaOH)	4	>99	<20	Alkynethiolate / N₂

Standard Operating Procedure: Optimized Hydrolysis

Workflow for optimizing the temperature during 1,2,3-thiadiazole-5-carboxylate hydrolysis.

Step-by-Step Methodology

This protocol is designed as a self-validating system to ensure high-fidelity conversion of methyl 1,2,3-thiadiazole-5-carboxylate to 1,2,3-thiadiazole-5-carboxylic acid [2].

• Substrate Dissolution: Dissolve methyl 1,2,3-thiadiazole-5-carboxylate (1.0 eq) in methanol (5 volumes relative to substrate weight) in a round-bottom flask equipped with a magnetic stirrer.

• Temperature Equilibration: Place the flask in an ambient water bath to maintain a strict internal temperature of 20–25 °C.

• Base Addition: Slowly add 3M aqueous NaOH (1.5 eq) dropwise over 15 minutes.

  • Causality: Dropwise addition prevents localized exothermic spikes that could trigger premature ring cleavage.

• Kinetic Stirring: Stir the reaction mixture at 20–25 °C for 16 hours.

  • Self-Validation: Monitor via TLC (Hexane:EtOAc 3:1). The complete disappearance of the high-Rf ester spot confirms the reaction has reached the thermodynamic endpoint for hydrolysis.

• Solvent Removal: Concentrate the mixture under reduced pressure.

  • Causality: Keep the rotary evaporator water bath temperature strictly below 35 °C to prevent thermal degradation of the sodium carboxylate salt.

• Impurity Extraction: Dilute the aqueous residue with distilled water and wash twice with diethyl ether. Discard the organic layer.

  • Causality: This removes any trace unreacted ester or non-polar dimeric byproducts, ensuring high purity of the final acid.

• Acidification & Precipitation: Cool the aqueous layer to 0–5 °C in an ice bath. Carefully acidify to pH 2–3 using 2M HCl.

  • Self-Validation: A dense, colorless to light-yellow precipitate will form immediately upon crossing the pKa threshold of the carboxylic acid. If no precipitate forms, verify the pH with a calibrated meter.

• Isolation: Filter the precipitate under vacuum, wash with ice-cold water followed by pentane, and dry under high vacuum to afford the pure 1,2,3-thiadiazole-5-carboxylic acid (Expected yield: ~96%).

References

• Title: The reaction of 1,2,3-thiadiazoles with base. I. A new route to 1-alkynyl thioethers Source: Canadian Journal of Chemistry (1968) URL: [Link]

• Title: Synthesis and Biological Activity Evaluation of 1,2,3-Thiadiazole Derivatives as Potential Elicitors with Highly Systemic Acquired Resistance Source: Journal of Agricultural and Food Chemistry (ACS Publications, 2009) URL: [Link]

Technical Support Center: Optimizing the Synthesis of Methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate

Welcome to the Technical Support Center for the synthesis of Methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help you minimize byproducts and impurities in your reaction, thereby improving yield and purity.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific challenges you may encounter during the synthesis of methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate, primarily via the Hurd-Mori reaction of a methyl acetoacetate-derived hydrazone with thionyl chloride.

Issue 1: Low or No Yield of the Desired Product

Question: My reaction is resulting in a low yield or no formation of methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate. What are the likely causes and how can I improve the outcome?

Answer: Low or no yield is a common problem that can often be traced back to several key experimental parameters. A systematic approach to troubleshooting is recommended.

• Purity of Starting Materials:

  • Hydrazone Precursor: Ensure your starting hydrazone (e.g., methyl 2-(1-(hydrazinecarboxamido)ethylidene)acetate) is of high purity and completely dry. Impurities or residual moisture in the hydrazone can lead to side reactions with the highly reactive thionyl chloride. Recrystallization of the hydrazone prior to use is often beneficial.

  • Thionyl Chloride (SOCl₂): Use a fresh bottle of thionyl chloride or distill it before use. Over time, thionyl chloride can decompose to sulfur dioxide (SO₂) and hydrogen chloride (HCl), which can negatively impact the reaction.

• Reaction Temperature Control:

  • The reaction of the hydrazone with thionyl chloride is exothermic. It is critical to maintain a low temperature, especially during the initial addition of thionyl chloride. Many protocols recommend adding the thionyl chloride dropwise at temperatures between 0°C and -10°C.

  • After the initial addition, the reaction may be allowed to slowly warm to room temperature or be gently heated. Monitoring the reaction progress by Thin Layer Chromatography (TLC) is crucial to determine the optimal temperature profile for your specific setup.

• Solvent Selection and Purity:

  • The choice of an appropriate and anhydrous solvent is critical. Dichloromethane (DCM) and chloroform are commonly used solvents for the Hurd-Mori reaction.

  • Ensure the solvent is thoroughly dried before use, as any water present will react vigorously with thionyl chloride, reducing its effectiveness and potentially leading to unwanted byproducts.

• Work-up Procedure:

  • Proper quenching of excess thionyl chloride is essential. This is typically done by slowly pouring the reaction mixture into ice-cold water.

  • Subsequent extraction with an organic solvent and washing with a saturated sodium bicarbonate solution will help to remove acidic impurities and improve the purity of the crude product.

Issue 2: Presence of Significant Byproducts and Impurities

Question: My reaction produces the desired product, but it is contaminated with significant impurities that are difficult to separate. What are these byproducts and how can I minimize their formation?

Answer: The formation of byproducts is a known challenge in the Hurd-Mori synthesis. Understanding the potential side reactions is key to mitigating them.

• Common Byproducts:

  • Unreacted Starting Material: Incomplete reaction can leave residual hydrazone in your product mixture.

  • Oxadiazine Derivatives: One of the most common side products in the Hurd-Mori reaction of hydrazones derived from α-ketoacids is the formation of a 1,3,4-oxadiazine derivative. This occurs through an alternative cyclization pathway.

  • Chlorinated Byproducts: The use of excess thionyl chloride or elevated reaction temperatures can sometimes lead to chlorination of the starting material or the product.

• Minimizing Byproduct Formation:

  • Stoichiometry: Carefully control the stoichiometry of the reactants. While an excess of thionyl chloride is often used to drive the reaction to completion, a very large excess can promote side reactions.

  • Temperature Control: As mentioned previously, maintaining a low temperature during the addition of thionyl chloride is crucial to suppress the formation of side products.

  • Reaction Time: Monitor the reaction closely by TLC. Allowing the reaction to proceed for too long after the starting material has been consumed can lead to the degradation of the desired product and the formation of impurities.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of the Hurd-Mori reaction for the synthesis of methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate?

A1: The Hurd-Mori reaction involves the cyclization of a hydrazone with thionyl chloride. The proposed mechanism involves an initial electrophilic attack of thionyl chloride on the hydrazone. This is followed by a series of steps leading to the formation of the 1,2,3-thiadiazole ring with the elimination of sulfur dioxide, hydrogen chloride, and other small molecules.

Q2: What analytical techniques are best suited for monitoring the reaction and assessing the purity of the final product?

A2: A combination of chromatographic and spectroscopic techniques is recommended:

• Thin Layer Chromatography (TLC): TLC is an indispensable tool for monitoring the progress of the reaction in real-time.

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for determining the purity of the final product and quantifying any impurities. A reverse-phase C18 column with a gradient elution of acetonitrile and water (often with a modifier like trifluoroacetic acid) is a good starting point for method development.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the desired product and for identifying the structure of any unknown impurities.

• Mass Spectrometry (MS): MS, often coupled with HPLC (LC-MS), provides valuable information about the molecular weight of the product and any byproducts, aiding in their identification.

Q3: What are the recommended purification methods for methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate?

A3: The choice of purification method will depend on the nature and quantity of the impurities.

• Column Chromatography: Silica gel column chromatography is a common and effective method for separating the desired product from byproducts and unreacted starting materials. A solvent system of increasing polarity, such as a gradient of ethyl acetate in hexane, is often effective.

• Recrystallization: If the crude product is a solid and of reasonable purity, recrystallization can be a highly effective final purification step. Suitable solvents for recrystallization should be determined experimentally but may include ethanol, methanol, or a mixture of ethyl acetate and hexane.

Experimental Protocols and Data

Optimized Synthesis Protocol for Methyl 4-methyl-1,2,3-thiadiazole-5-carboxylate

This protocol is a general guideline and may require optimization for your specific laboratory conditions.

Step 1: Preparation of the Semicarbazone of Methyl Acetoacetate

• Dissolve methyl acetoacetate (1 equivalent) in ethanol.

• Add a solution of semicarbazide hydrochloride (1.1 equivalents) and sodium acetate (1.2 equivalents) in water.

• Reflux the mixture for 2-4 hours, monitoring the reaction by TLC until the methyl acetoacetate is consumed.

• Cool the reaction mixture and collect the precipitated semicarbazone by filtration.

• Wash the solid with cold water and dry thoroughly under vacuum.

Step 2: Hurd-Mori Cyclization

• Suspend the dried semicarbazone (1 equivalent) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon).

• Cool the suspension to 0°C in an ice bath.

• Slowly add thionyl chloride (2-3 equivalents) dropwise to the stirred suspension, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours, or until TLC analysis indicates the consumption of the starting material.

• Carefully quench the reaction by slowly pouring the mixture into ice-cold water.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Step 3: Purification

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane.

• Combine the fractions containing the pure product and evaporate the solvent.

• If necessary, further purify the product by recrystallization from a suitable solvent.

Parameter	Recommended Condition	Rationale
Starting Material Purity	>98%	Minimizes side reactions and improves yield.
Reaction Temperature	0°C to room temperature	Controls the exothermic reaction and reduces byproduct formation.
Solvent	Anhydrous Dichloromethane	Provides a suitable reaction medium and avoids reaction with thionyl chloride.
Thionyl Chloride	Freshly distilled or new bottle	Ensures high reactivity and prevents side reactions from decomposition products.
Work-up	Quenching with ice-water, NaHCO₃ wash	Neutralizes excess acid and removes acidic impurities.

Visualizing Reaction Pathways and Troubleshooting

Hurd-Mori Reaction Pathway

Caption: Hurd-Mori synthesis of the target compound.

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting steps for low product yield.

References

• Hurd, C. D., & Mori, R. I. (1955). On Acylhydrazones and 1,2,3-Thiadiazoles. Journal of the American Chemical Society, 77(20), 5359–5364. [Link]

• Butler, R. N., & O'Donoghue, D. A. (1982). Kinetics and mechanism of the reaction of thionyl chloride with substituted acetophenone semicarbazones. The synthesis of 1,2,3-thiadiazoles. Journal of the Chemical Society, Perkin Transactions 1, 1223-1227. [Link]

• Bakulev, V. A., & Dehaen, W. (2004). The Chemistry of 1,2,3-Thiadiazoles. In Topics in Heterocyclic Chemistry (Vol. 1, pp. 1-93). Springer, Berlin, Heidelberg. [Link]

• Dong, H., et al. (2010). Synthesis, Crystal Structure, and Biological Activity of 4-Methyl-1,2,3-thiadiazole-Containing 1,2,4-Triazolo[3,4-b][1][2][3]thiadiazoles. Journal of Agricultural and Food Chemistry, 58(5), 2797-2802. [Link]

• Kunce, D., et al. (2021). Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. Molecules, 26(4), 1180. [Link]

Sources

• 1. Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening [mdpi.com]
• 2. Kinetics and mechanism of the reaction of thionyl chloride with substituted acetophenone semicarbazones. The synthesis of 1,2,3-thiadiazoles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. catalogimages.wiley.com [catalogimages.wiley.com]

How to prevent degradation of methyl 1,2,3-thiadiazole-5-carboxylate during storage

A Guide to Ensuring Stability During Storage

Welcome to the Technical Support Center for methyl 1,2,3-thiadiazole-5-carboxylate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on preventing the degradation of this compound during storage. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the scientific reasoning behind them to ensure the integrity of your experiments and long-term research.

I. Understanding the Stability of Methyl 1,2,3-Thiadiazole-5-Carboxylate

Methyl 1,2,3-thiadiazole-5-carboxylate is a heterocyclic compound with a five-membered aromatic ring containing one sulfur and two nitrogen atoms. The aromatic nature of the thiadiazole ring generally imparts good stability. However, the ester functional group and the specific arrangement of heteroatoms in the 1,2,3-thiadiazole ring introduce potential vulnerabilities to degradation under certain environmental conditions.

Based on forced degradation studies of structurally related thiadiazole and other heterocyclic compounds, the primary pathways of degradation to be aware of are:

• Hydrolysis: The methyl ester group is susceptible to hydrolysis, particularly under alkaline conditions, which would yield the corresponding carboxylic acid and methanol. Acid-catalyzed hydrolysis can also occur, though typically at a slower rate.

• Oxidation: The sulfur atom in the thiadiazole ring is a potential site for oxidation, which could lead to the formation of N-oxides or S-oxides, disrupting the aromaticity and stability of the ring system.

• Photodegradation: Exposure to light, particularly UV radiation, can provide the energy to initiate degradation reactions. While some thiadiazole structures are noted for their thermal stability, photochemical degradation can occur.

• Thermal Degradation: While many thiadiazole derivatives are thermally stable, prolonged exposure to high temperatures can lead to decomposition.

II. Frequently Asked Questions (FAQs) and Troubleshooting

Here we address common questions and concerns regarding the storage and handling of methyl 1,2,3-thiadiazole-5-carboxylate.

Q1: What are the ideal storage conditions for methyl 1,2,3-thiadiazole-5-carboxylate?

A1: For optimal stability, methyl 1,2,3-thiadiazole-5-carboxylate should be stored in a cool, dry, and dark environment. Specifically, we recommend:

• Temperature: 2-8°C (refrigerated). Avoid repeated freeze-thaw cycles if the compound is dissolved in a solvent.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to minimize the risk of oxidative degradation.

• Light: Protect from light by storing in an amber vial or a light-blocking container.

• Container: Use a tightly sealed, non-reactive container, such as a glass vial with a PTFE-lined cap.

Q2: I've been storing the compound at room temperature. Is it still viable?

A2: While short periods at room temperature may not cause significant degradation, long-term storage under these conditions is not recommended. The risk of hydrolysis from atmospheric moisture and potential thermal degradation increases. We strongly advise performing a purity check using a suitable analytical method, such as HPLC or NMR, to assess the integrity of your sample.

Q3: Can I store methyl 1,2,3-thiadiazole-5-carboxylate in solution?

A3: Storing the compound in solution is generally not recommended for long-term preservation due to the increased risk of solvolysis (hydrolysis if in an aqueous-based solvent) and other degradation pathways. If you must store it in solution for short-term use, choose a dry, aprotic solvent (e.g., anhydrous DMSO, DMF, or acetonitrile). Prepare the solution fresh when possible. Derivatives of 4-methyl-1,2,3-thiadiazole-5-carboxylic acid have been shown to be stable in DMSO at room temperature for shorter periods.

Q4: I suspect my sample of methyl 1,2,3-thiadiazole-5-carboxylate has degraded. What should I do?

A4: If you suspect degradation, you should re-analyze the sample to confirm its purity. The primary methods for this are High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy. The appearance of new peaks in an HPLC chromatogram or unexpected signals in an NMR spectrum are indicative of degradation products.

Q5: What are the likely degradation products I should look for?

A5: The most probable degradation product from hydrolysis is 1,2,3-thiadiazole-5-carboxylic acid. Oxidative degradation could lead to various oxidized forms of the thiadiazole ring. Characterization of these impurities would require more advanced analytical techniques such as LC-MS or GC-MS to determine their molecular weights and fragmentation patterns.

III. Troubleshooting Guide: Investigating Degradation

If you have confirmed that your sample has degraded, this guide will help you to systematically investigate the potential causes.

Observation	Potential Cause	Recommended Action
Appearance of a more polar peak in HPLC	Hydrolysis: The resulting carboxylic acid is more polar than the methyl ester.	Review your storage and handling procedures to eliminate sources of moisture. Ensure solvents are anhydrous. Store in a desiccator.
Change in color of the solid material (e.g., yellowing)	Oxidation or Photodegradation: These processes can lead to the formation of colored impurities.	Store the compound under an inert atmosphere and protected from light.
Broadening of NMR peaks or appearance of new signals	Presence of Impurities: This indicates the formation of degradation products.	Compare the NMR spectrum to a reference spectrum of a pure sample. The presence of a broad signal in the carboxylic acid region (~10-13 ppm) could indicate hydrolysis.
Inconsistent experimental results	Degraded Starting Material: Using a degraded compound will lead to unreliable and irreproducible results.	Always confirm the purity of your starting material before beginning an experiment, especially after prolonged storage.

IV. Experimental Protocols

To ensure the quality of your methyl 1,2,3-thiadiazole-5-carboxylate, we provide the following protocols for stability assessment.

Protocol 1: Stability-Indicating HPLC Method

This protocol outlines a general reverse-phase HPLC method to assess the purity of methyl 1,2,3-thiadiazole-5-carboxylate and detect potential degradation products.

Instrumentation and Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient elution is recommended to separate the parent compound from potential non-polar and polar impurities. A typical starting point would be a mixture of acetonitrile and water (with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength where the compound has significant absorbance (e.g., determined by UV-Vis spectroscopy).

• Injection Volume: 10 µL.

• Column Temperature: 25-30°C.

Procedure:

• Sample Preparation: Accurately weigh and dissolve a small amount of methyl 1,2,3-thiadiazole-5-carboxylate in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water) to a known concentration (e.g., 1 mg/mL).

• Standard Preparation: Prepare a standard solution of a known pure sample of methyl 1,2,3-thiadiazole-5-carboxylate at the same concentration.

• Analysis: Inject the sample and standard solutions into the HPLC system.

• Data Interpretation: Compare the chromatogram of your sample to that of the pure standard. The appearance of new peaks indicates the presence of impurities or degradation products. The peak area of the main compound can be used to quantify its purity relative to the standard.

Protocol 2: NMR Spectroscopy for Structural Confirmation

NMR spectroscopy is a powerful tool for confirming the chemical structure of your compound and identifying degradation products.

Instrumentation and Conditions:

• Spectrometer: 400 MHz or higher NMR spectrometer.

• Solvent: A deuterated solvent in which the compound is soluble (e.g., DMSO-d₆ or CDCl₃).

• Analysis: Acquire both ¹H and ¹³C NMR spectra.

Procedure:

• Sample Preparation: Dissolve 5-10 mg of your methyl 1,2,3-thiadiazole-5-carboxylate sample in approximately 0.7 mL of the chosen deuterated solvent in an NMR tube.

• Data Acquisition: Acquire the ¹H and ¹³C NMR spectra according to the instrument's standard procedures.

• Data Interpretation:

  • Compare the obtained spectra with a reference spectrum of the pure compound.

  • Look for the characteristic signals of the methyl ester (a singlet around 3.9-4.0 ppm in ¹H NMR and a signal around 52-53 ppm in ¹³C NMR).

  • The absence or diminished intensity of these signals, coupled with the appearance of a broad singlet in the downfield region of the ¹H NMR spectrum (10-13 ppm), is a strong indicator of hydrolysis to the carboxylic acid.

  • The appearance of other unexpected signals may indicate other degradation pathways.

V. Visualizing Degradation and Prevention

To better understand the processes involved, the following diagrams illustrate the potential degradation pathway of methyl 1,2,3-thiadiazole-5-carboxylate and a recommended workflow for stability assessment.

Caption: Primary hydrolytic degradation pathway.

Reference Data & Comparative Studies

Comparative reactivity of methyl 1,2,3-thiadiazole-5-carboxylate and ethyl 1,2,3-thiadiazole-5-carboxylate

A Comparative Guide to the Reactivity of Methyl and Ethyl 1,2,3-Thiadiazole-5-Carboxylates

Introduction

The 1,2,3-thiadiazole ring is a privileged heterocyclic scaffold in medicinal chemistry and agrochemicals, valued for its diverse biological activities and its utility as a synthetic intermediate.[1] Among its derivatives, the 5-carboxylate esters, particularly methyl 1,2,3-thiadiazole-5-carboxylate and ethyl 1,2,3-thiadiazole-5-carboxylate, serve as crucial building blocks. While structurally similar, the choice between the methyl and ethyl ester can have subtle but significant implications for reaction kinetics, yields, and downstream applications.

This guide provides an in-depth, objective comparison of the reactivity of these two key compounds. We will move beyond a simple catalog of reactions to explore the underlying chemical principles that govern their behavior. By synthesizing established literature and providing detailed, field-tested experimental protocols, this document aims to equip researchers, scientists, and drug development professionals with the insights needed to make informed decisions in their synthetic strategies.

Foundational Reactivity of the 1,2,3-Thiadiazole Core

The reactivity of both esters is dominated by the inherent chemistry of the 1,2,3-thiadiazole ring system. This heterocycle is known for its susceptibility to ring-opening reactions under various conditions, a characteristic that makes it a valuable precursor for other molecular structures.[2]

Two primary pathways define its reactivity:

• Thermal and Photochemical Decomposition: Upon heating or irradiation, 1,2,3-thiadiazoles readily lose a molecule of nitrogen (N₂) to generate highly reactive thioketene intermediates. This decomposition is a cornerstone of their synthetic utility.[2]

• Base-Catalyzed Ring Cleavage: In the presence of a strong base, the thiadiazole ring can be cleaved to form an alkali metal alkynethiolate. This transformation provides a unique route to functionalized alkynes and thioethers.[3]

The presence of the electron-withdrawing carboxylate group at the C5 position modulates this inherent reactivity, influencing the stability of the ring and the conditions required for these transformations.

Caption: Foundational reactivity pathways of the 1,2,3-thiadiazole ring.

Theoretical Comparison: The Influence of the Alkyl Ester Group

While no direct comparative studies exist in the literature, we can infer the expected differences in reactivity between the methyl and ethyl esters based on fundamental principles of organic chemistry. The distinction arises from two primary factors: sterics and electronics.

Feature	Methyl 1,2,3-thiadiazole-5-carboxylate	Ethyl 1,2,3-thiadiazole-5-carboxylate	Comparative Impact on Reactivity
Steric Hindrance	Smaller methyl group (-CH₃)	Bulkier ethyl group (-CH₂CH₃)	The methyl ester is expected to react faster in transformations involving nucleophilic attack at the ester carbonyl (e.g., hydrolysis, amidation) due to lower steric hindrance.
Electronic Effect	Weaker inductive electron donation	Slightly stronger inductive electron donation	The ethyl group's greater electron-donating character may slightly decrease the electrophilicity of the carbonyl carbon compared to the methyl ester, potentially slowing nucleophilic acyl substitution.
Leaving Group Ability	Methoxide is a slightly better leaving group	Ethoxide is a slightly weaker leaving group	This factor also favors faster reaction rates for the methyl ester in nucleophilic acyl substitution reactions.

In essence, for reactions involving the ester functionality itself, the methyl ester is predicted to be more reactive. For reactions centered on the thiadiazole ring, the electronic differences are subtle and less likely to cause a significant divergence in reactivity, though minor rate differences in base-catalyzed processes could exist.

Experimental Design for Direct Reactivity Comparison

To move from theoretical inference to empirical data, a series of well-defined experiments is necessary. The following protocols are designed as self-validating systems to provide a robust, quantitative comparison.

Protocol 3.1: Comparative Saponification Kinetics via pH Monitoring

This experiment quantifies the relative susceptibility of the ester carbonyl to nucleophilic attack by measuring the rate of base-catalyzed hydrolysis. The rationale is that the more electrophilic and less sterically hindered ester will be hydrolyzed more rapidly.

Caption: Workflow for comparing ester hydrolysis rates.

Step-by-Step Methodology:

• Preparation: Prepare 0.01 M solutions of both methyl 1,2,3-thiadiazole-5-carboxylate and ethyl 1,2,3-thiadiazole-5-carboxylate in a 1:1 mixture of THF and deionized water. Prepare a standardized 0.01 M NaOH solution.

• Setup: Place 50 mL of one of the ester solutions in a temperature-controlled reaction vessel maintained at 25.0 ± 0.1 °C. Insert a calibrated pH electrode connected to a data logger.

• Initiation: At time t=0, add an equimolar amount (50 mL) of the standardized 0.01 M NaOH solution to the reaction vessel with vigorous stirring.

• Data Acquisition: Record the pH at regular intervals (e.g., every 10 seconds) until the value stabilizes, indicating the complete consumption of the ester.

• Repeat: Thoroughly clean the apparatus and repeat the procedure for the other ester under identical conditions.

• Analysis: Plot pH versus time for both reactions. The rate of reaction can be determined by analyzing the initial slope of the curve. A pseudo-first-order rate constant (k) should be calculated for each compound.

Protocol 3.2: Comparative Analysis of Base-Promoted Ring Cleavage

This experiment compares the efficiency of the base-catalyzed ring cleavage to form an alkynylthiolate, which is then trapped with an electrophile (methyl iodide). The yield of the resulting methylthioalkyne serves as a direct measure of the reaction's efficiency.

Step-by-Step Methodology:

• Reagent Setup: In two separate, identical, oven-dried flasks under a nitrogen atmosphere, place a solution of the respective ester (1.0 mmol) in 10 mL of anhydrous THF. Cool both flasks to 0 °C.

• Base Addition: To each flask, add a solution of potassium tert-butoxide (1.1 mmol) in 5 mL of anhydrous THF dropwise over 5 minutes, maintaining the temperature at 0 °C. Stir for 30 minutes. The evolution of nitrogen gas should be observed.[3]

• Electrophilic Trap: Add methyl iodide (1.5 mmol) to each flask and allow the reaction to slowly warm to room temperature and stir for 2 hours.

• Workup: Quench both reactions by adding 10 mL of saturated aqueous NH₄Cl solution. Extract the aqueous layer with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Quantification: Purify the crude product via flash column chromatography. Determine the isolated yield of the corresponding methyl (or ethyl) 2-(methylthio)propiolate. Analyze the purity by ¹H NMR and GC-MS.

Data Presentation and Expected Outcomes

The data gathered from the proposed experiments should be organized for clear, direct comparison.

Table 1: Expected Results from Saponification Kinetics

Compound	Pseudo-First-Order Rate Constant (k) (s⁻¹)	Relative Rate (k_methyl / k_ethyl)
Methyl 1,2,3-thiadiazole-5-carboxylate	Experimental Value	\multirow{2}{}{> 1.0 (Predicted)*}
Ethyl 1,2,3-thiadiazole-5-carboxylate	Experimental Value

Interpretation: A relative rate greater than 1.0 would confirm the hypothesis that the methyl ester is more reactive towards nucleophilic attack, likely due to a combination of reduced steric hindrance and the slightly better leaving group ability of methoxide.

Table 2: Expected Results from Base-Promoted Ring Cleavage

Compound	Product	Isolated Yield (%)
Methyl 1,2,3-thiadiazole-5-carboxylate	Methyl 2-(methylthio)propiolate	Experimental Value
Ethyl 1,2,3-thiadiazole-5-carboxylate	Ethyl 2-(methylthio)propiolate	Experimental Value

Interpretation: While significant differences in yield are not anticipated due to the reaction occurring at the thiadiazole ring, any observed variance could suggest a subtle electronic influence of the ester group on the stability of the ring or the intermediates involved. Higher yields may indicate a more efficient or cleaner conversion.

Conclusion

While methyl and ethyl 1,2,3-thiadiazole-5-carboxylate are often used interchangeably, their reactivity profiles are not identical. Based on established chemical principles, methyl 1,2,3-thiadiazole-5-carboxylate is predicted to be the more reactive of the two in reactions involving nucleophilic attack at the ester carbonyl , such as hydrolysis, transesterification, or amidation. This is attributed to its smaller steric profile and the slightly superior leaving group character of methoxide.

For transformations that primarily involve the thiadiazole ring, such as thermal decomposition or base-catalyzed ring opening, the differences in reactivity are expected to be less pronounced. However, for syntheses requiring high efficiency and rapid conversion at the ester site, the methyl derivative is the recommended choice. The experimental protocols outlined in this guide provide a clear and robust framework for empirically validating these predictions, empowering researchers to select the optimal building block for their specific synthetic objectives.

References

• [MDPI] Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. (2021). Appl. Sci., 11(12), 5742. [Link]

• [MDPI] Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. (2021). Appl. Sci., 11(12), 5742. [Link]

• [RSC Publishing] 1,2,3-Thiadiazol-3-ium-3-methanide (ylide) 1,3-dipoles: cycloaddition–rearrangement sequences leading to substituted 1-(2-vinylthioethenyl)pyrazole systems: azolium 1,3-dipoles. Perkin Trans. 1, 2002, 2485-2496. [Link]

• [ResearchGate] The reaction of 1,2,3-thiadiazoles with base. I. A new route to 1-alkynyl thioethers. J. Org. Chem., 1973, 38(4), 704–707. [Link]

• [PMC] Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole. (2025). Molecules, 30(22), 1. [Link]

• [Download] THE CHEMISTRY OF 1,2,3-THIADIAZOLES. (2004). Elsevier. [Link]

• [Science of Synthesis] Product Class 9: 1,2,3-Thiadiazoles. Thieme, 2004. [Link]

• [SpringerLink] Reactions of Ethyl 5-Methyl-4-(1,2,3-thiadiazol-4-yl)furan- 2-carboxylate with Selected Bases. Russ J Gen Chem, 77, 1340–1344 (2007). [Link]

• [ISRES] Thiadiazoles and Their Properties. (2021). Current Studies in Basic Sciences, Engineering and Technology. [Link]

• [Organic Chemistry Portal] Synthesis of 1,2,3-thiadiazoles. [Link]

• [ACS Publications] Nickel-Catalyzed C–O Bond-Cleaving Alkylation of Esters: Direct Replacement of the Ester Moiety by Functionalized Alkyl Chains. (2017). ACS Catal., 7(7), 4493–4497. [Link]

• [ChemRxiv] Photochemical Ring Editing: Access to Privileged 1,2,5-Thiadiazole Scaffolds via Efficient Carbon Excision from Thiadiazines. (2023). [Link]

• [Science of Synthesis] Product Class 11: 1,2,5-Thiadiazoles and Related Compounds. Thieme, 2004. [Link]

• [ACS Publications] Synthesis and Biological Activity Evaluation of 1,2,3-Thiadiazole Derivatives as Potential Elicitors with Highly Systemic Acquired Resistance. (2009). J. Agric. Food Chem., 57(10), 4220–4227. [Link]

• [ResearchGate] Reactions of ethyl 1,2,3‐thiadiazole‐4‐carboxylate 1a with... (2018). Chemistry - A European Journal. [Link]

• [MDPI] Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. (2021). Molecules, 26(3), 643. [Link]

• [Google Patents] WO2020128003A1 - SYNTHESIS OF 3-METHYL-1,2,4-THIADIAZOLE-5-CARBOHYDRAZIDE OR OF THE METHYL-d3 DEUTER

• [PubMed] Genotoxicity profiles of common alkyl halides and esters with alkylating activity. (2007). Mutat Res, 633(2), 104-18. [Link]

• [Semantic Scholar] Synthesis, Characterization and Thermal Stability Study of New Heterocyclic Compounds Containing 1,2,3-Triazole and 1,3,4-Thiadiazole Rings. (2019). Oriental Journal of Chemistry. [Link]

• [Arkivoc] A comparison of several modern alkylating agents. (2009). ARKIVOC, 2009(i), 251-264. [Link]

Sources

• 1. isres.org [isres.org]
• 2. download.e-bookshelf.de [download.e-bookshelf.de]
• 3. researchgate.net [researchgate.net]